Cas no 1016693-84-7 (4-(5-Amino-2-oxo-1,2-dihydropyridin-1-yl)butanenitrile)

• Product Name: 4-(5-Amino-2-oxo-1,2-dihydropyridin-1-yl)butanenitrile
• CAS No: 1016693-84-7
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 5739318
• PubChem ID: 20116890
• Update Time: 2025-05-20

4-(5-Amino-2-oxo-1,2-dihydropyridin-1-yl)butanenitrile Chemical and Physical Properties

Names and Identifiers

• CS-0305795
• 4-(5-AMINO-2-OXO-1,2-DIHYDROPYRIDIN-1-YL)BUTANENITRILE
• 1016693-84-7
• AKOS000155463
• EN300-1106472
• 4-(5-Amino-2-oxopyridin-1(2h)-yl)butanenitrile
• 1(2H)-Pyridinebutanenitrile, 5-amino-2-oxo-
• 4-(5-Amino-2-oxo-1,2-dihydropyridin-1-yl)butanenitrile

• Inchi： 1S/C9H11N3O/c10-5-1-2-6-12-7-8(11)3-4-9(12)13/h3-4,7H,1-2,6,11H2
• InChI Key： QIVXEMBJSMHZOS-UHFFFAOYSA-N
• SMILES： O=C1C=CC(=CN1CCCC#N)N

Computed Properties

• Exact Mass: 177.090211983g/mol
• Monoisotopic Mass: 177.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• Density: 1.180±0.06 g/cm3(Predicted)
• Boiling Point: 401.2±45.0 °C(Predicted)
• pka: 4.45±0.20(Predicted)

Additional information on 4-(5-Amino-2-oxo-1,2-dihydropyridin-1-yl)butanenitrile

Research Briefing on 4-(5-Amino-2-oxo-1,2-dihydropyridin-1-yl)butanenitrile (CAS: 1016693-84-7)

4-(5-Amino-2-oxo-1,2-dihydropyridin-1-yl)butanenitrile (CAS: 1016693-84-7) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors and other small-molecule drugs targeting various diseases, including cancer and inflammatory disorders.

The compound's unique structure, featuring a 5-amino-2-oxo-1,2-dihydropyridine moiety linked to a butanenitrile group, makes it a versatile building block for drug discovery. Recent research has focused on optimizing its synthesis and exploring its reactivity to produce derivatives with enhanced pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent and selective kinase inhibitors, showcasing its potential in targeted cancer therapies.

In addition to its synthetic applications, 4-(5-Amino-2-oxo-1,2-dihydropyridin-1-yl)butanenitrile has been investigated for its biological activity. Preliminary in vitro studies have shown that certain derivatives of this compound exhibit promising anti-proliferative effects against cancer cell lines, with mechanisms of action involving the inhibition of key signaling pathways. These findings underscore the compound's potential as a scaffold for developing new anticancer agents.

Further research is needed to fully elucidate the pharmacokinetic and pharmacodynamic properties of this compound and its derivatives. Ongoing studies are exploring its bioavailability, metabolic stability, and toxicity profiles to assess its suitability for clinical development. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into therapeutic applications.

In conclusion, 4-(5-Amino-2-oxo-1,2-dihydropyridin-1-yl)butanenitrile (CAS: 1016693-84-7) represents a promising candidate in the field of medicinal chemistry. Its versatility as a synthetic intermediate and its potential biological activities make it a valuable focus for future research. Continued exploration of its derivatives and their therapeutic applications will likely yield significant advancements in drug discovery and development.